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Compound of Interest

Compound Name: Dopastin

Cat. No.: B10823531 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential safety and logistical information for the disposal of

Dopastin, a dopamine b-hydroxylase inhibitor.

Understanding Dopastin and Its Potential Hazards
Dopastin is a chemical compound with the CAS Registry Number 37134-80-8 and the

chemical name (2E)-N-[(2S)-2-(Hydroxynitrosoamino)-3-methylbutyl]-2-butenamide.[1] Its

molecular formula is C9H17N3O3.[1] While a specific Safety Data Sheet (SDS) for Dopastin is

not readily available, the presence of a nitrosoamino functional group in its structure suggests

that it should be handled as a potentially hazardous substance. N-nitroso compounds are often

associated with mutagenic and carcinogenic properties. Therefore, precautionary measures are

essential.

Quantitative Data Summary
Due to the limited publicly available data for Dopastin, a comprehensive quantitative data table

cannot be provided. However, the following information has been identified:
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Property Value Reference

CAS Registry Number 37134-80-8 [1]

Molecular Formula C9H17N3O3 [1]

Molecular Weight 215.25 g/mol [1]

Melting Point 116-119 °C [1]

pKa 5.1 [1]

Experimental Protocols
Detailed experimental protocols for the use of Dopastin are not provided in this disposal guide.

Users should refer to their specific research protocols for handling and in-use procedures. All

experimental work should be conducted in a well-ventilated fume hood, and appropriate

personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should

be worn.

Dopastin Disposal Procedure
The following step-by-step procedure should be followed for the disposal of Dopastin and any

contaminated materials. This procedure is based on the assumption that Dopastin is a

hazardous chemical waste.

Segregation:

Do not mix Dopastin waste with non-hazardous laboratory trash.

Segregate solid Dopastin waste (e.g., unused reagent, contaminated filter paper) from

liquid waste (e.g., solutions containing Dopastin).

Waste Container Labeling:

Use a designated, leak-proof, and clearly labeled hazardous waste container.

The label should include:
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The words "Hazardous Waste"

The full chemical name: (2E)-N-[(2S)-2-(Hydroxynitrosoamino)-3-methylbutyl]-2-

butenamide

The CAS Registry Number: 37134-80-8

The hazard characteristics (e.g., "Toxic," "Potential Mutagen")

The accumulation start date.

Solid Waste Disposal:

Carefully place solid Dopastin waste into the labeled hazardous waste container.

For empty Dopastin containers, triple-rinse with a suitable solvent (e.g., ethanol or

acetone). The rinsate must be collected and treated as hazardous liquid waste.

Liquid Waste Disposal:

Collect all liquid waste containing Dopastin in a compatible, labeled hazardous waste

container.

Do not overfill the container; leave adequate headspace for expansion.

Decontamination of Labware:

All glassware and equipment that have come into contact with Dopastin should be

decontaminated.

Triple-rinse with an appropriate solvent. Collect the rinsate as hazardous liquid waste.

Storage:

Store the hazardous waste container in a designated, secure, and well-ventilated

secondary containment area, away from incompatible materials.

Final Disposal:
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Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.

Follow all local, state, and federal regulations for the disposal of hazardous chemical

waste.

Dopastin Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Dopastin.

Preparation Segregation & Labeling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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